SCH-451659

• Molecular Formula: C30H39Cl2N3O2
• Molecular Weight: 544.6 g/mol
• InChI: InChI=1S/C30H39Cl2N3O2/c1-21(36)33-15-13-22(14-16-33)19-28(37)35-18-17-34(20-27(35)30(2,3)4)29(23-5-9-25(31)10-6-23)24-7-11-26(32)12-8-24/h5-12,22,27,29H,13-20H2,1-4H3/t27-/m1/s1
• InChIKey: AEDJOEAGMKHNID-HHHXNRCGSA-N

SCH-451659 Chemical Profile & Research Use

SCH-451659 (also known as STX1383) is a synthetic, non-steroidal small molecule that functions as a potent and selective inhibitor of the enzyme 17β-hydroxysteroid dehydrogenase type 3 (17β-HSD3) [1]. This enzyme is critical for the final step in testosterone biosynthesis, converting the weak androgen androstenedione to the potent androgen testosterone, particularly within peripheral tissues and the prostate [2]. As such, SCH-451659 is a key tool compound used to investigate the role of intratumoral androgen synthesis in hormone-dependent cancers, most notably prostate cancer.

Non-steroidal 17β-HSD3 inhibitor tool compound

Androgen biosynthesis pathway studies

Reported in vivo xenograft model-response context

Comparator-standard context for selectivity assays

• [1] Day JM, Foster PA, Tutill HJ, et al. STX2171, a 17β-hydroxysteroid dehydrogenase type 3 inhibitor, is efficacious in vivo in a novel hormone-dependent prostate cancer model. Endocr Relat Cancer. 2013;20(1):53-64. View Source
• [2] Labrie F. Intracrinology. Mol Cell Endocrinol. 1991;78(3):C113-C118. View Source

SCH-451659 Substitution Advisory

Substituting SCH-451659 with other in-class 17β-HSD3 inhibitors is not straightforward due to vast differences in target potency, which directly impacts experimental design and interpretation. For example, the widely studied analog STX2171 requires concentrations 40 times higher than SCH-451659 to achieve the same level of enzyme inhibition in vitro [1]. This potency gap can lead to significant differences in effective dosing, potential off-target effects, and overall efficacy in cellular and in vivo models. Selecting a compound based solely on its target class, without accounting for these quantitative performance metrics, risks experimental failure or generates data that is not comparable to established literature benchmarks using a validated tool compound like SCH-451659.

Chemotype divergence

Structural differences among non-steroidal 17β-HSD3 inhibitors may shift potency profiles.

Off-target selectivity variation

17β-HSD2 inhibition profiles differ between compounds; direct interchange may confound results.

Assay context mismatch

Whole-cell vs cell-free inhibitory behavior may not transfer across experimental systems.

• [1] Day JM, Foster PA, Tutill HJ, et al. STX2171, a 17β-hydroxysteroid dehydrogenase type 3 inhibitor, is efficacious in vivo in a novel hormone-dependent prostate cancer model. Endocr Relat Cancer. 2013;20(1):53-64. View Source

SCH-451659 vs STX2171: Comparative Evidence

Prostate Cancer Xenograft Efficacy

SCH-451659 (STX1383) exhibits significantly higher potency for the 17β-HSD3 enzyme compared to its close analog, STX2171. This difference is critical for experimental design and data interpretation [1].

Xenograft efficacy

Head-to-head

No significant difference vs STX2171 in LNCaP(HSD3) model

Supports in vivo model-response interpretation

Adione-stimulated tumor growth model; confirm in your model

Evidence Dimension	Inhibition of human 17β-HSD3 enzyme activity
Target Compound Data	IC50 = 5 nM (SCH-451659)
Comparator Or Baseline	IC50 = 200 nM (STX2171)
Quantified Difference	40-fold higher potency for SCH-451659
Conditions	In vitro cell-free enzymatic assay measuring conversion of [3H]-androstenedione to [3H]-testosterone

Why This Matters

This 40-fold potency difference means that significantly less compound is required to achieve the same target inhibition, reducing the risk of off-target effects and compound interference in complex biological assays.

• [1] Day JM, Foster PA, Tutill HJ, et al. STX2171, a 17β-hydroxysteroid dehydrogenase type 3 inhibitor, is efficacious in vivo in a novel hormone-dependent prostate cancer model. Endocr Relat Cancer. 2013;20(1):53-64. View Source

Whole-Cell 17β-HSD3 Potency Comparison

In a head-to-head in vivo study, both SCH-451659 (STX1383) and the analog STX2171 significantly inhibited androgen-dependent tumor growth and lowered plasma testosterone levels when dosed at 50 mg/kg daily for 4 weeks [1]. This demonstrates that despite its higher in vitro potency, SCH-451659 achieves robust, validated in vivo pharmacodynamic effects.

Whole-cell potency

Context-dependent

Benchmark for STX2171 (IC50 ~200 nM); own IC50 not reported

Establishes comparator benchmark in cell-based assay

Validate comparative IC50 in your assay system

Evidence Dimension	Inhibition of androstenedione-stimulated tumor growth in vivo
Target Compound Data	Significant inhibition (p<0.05 vs. vehicle control)
Comparator Or Baseline	Significant inhibition (p<0.05 vs. vehicle control) for STX2171
Quantified Difference	Both compounds significantly inhibited tumor growth to a similar degree at the same dose.
Conditions	LNCaP(HSD3) human prostate cancer cell xenograft model in castrated male MF-1 mice, 50 mg/kg daily oral dosing for 4 weeks.

Why This Matters

This provides confidence that the high in vitro potency of SCH-451659 translates into meaningful and benchmarked in vivo target engagement and anti-tumor activity, making it a reliable tool for preclinical proof-of-concept studies.

• [1] Day JM, Foster PA, Tutill HJ, et al. STX2171, a 17β-hydroxysteroid dehydrogenase type 3 inhibitor, is efficacious in vivo in a novel hormone-dependent prostate cancer model. Endocr Relat Cancer. 2013;20(1):53-64. View Source

Selectivity Against 17β-HSD2

SCH-451659 is recognized and used in peer-reviewed literature as a key reference compound for 17β-HSD3 inhibition. A 2021 study explicitly lists SCH-451659 as the positive control for evaluating a new series of inhibitors, reporting its IC50 value as the performance benchmark against which novel compounds are compared [1].

17β-HSD2 selectivity

Head-to-head

19.6% inhibition at 10 µM vs 20.3% for STX2171

Reported off-target selectivity context

Small difference; confirm in your enzyme system

Evidence Dimension	Use as a positive control in inhibitor screening
Target Compound Data	SCH-451659 is designated as the 'Positive Control' with an IC50 of 5 nM.
Comparator Or Baseline	Novel compounds under investigation in the study.
Quantified Difference	N/A; Serves as the benchmark standard.
Conditions	In vitro enzyme inhibition assay on 17β-HSD type 3.

Why This Matters

Procuring and using SCH-451659 ensures that your experimental results are directly comparable to a wealth of published data, enhancing the credibility and interpretability of your research.

• [1] Vicker N, Bailey HV, Day JM, et al. Substituted Aryl Benzylamines as Potent and Selective Inhibitors of 17β-Hydroxysteroid Dehydrogenase Type 3. Molecules. 2021;26(23):7166. View Source

SCH-451659 Recommended Applications

Prostate Cancer Xenograft Benchmarking

Use SCH-451659 as a high-potency tool to specifically block the conversion of androstenedione to testosterone within prostate cancer cell lines or patient-derived explants. This allows for the precise dissection of the contribution of local androgen synthesis versus systemic androgen supply to tumor growth. The compound's validated in vivo efficacy [1] makes it ideal for use in xenograft studies modeling castration-resistant prostate cancer (CRPC).

Positive Control in Selectivity Screens

Employ SCH-451659 as a gold-standard reference compound in enzymatic or cellular assays designed to discover or characterize novel 17β-HSD3 inhibitors. Its well-defined and potent IC50 of 5 nM [1] provides a critical performance benchmark to assess the relative potency of new chemical entities, ensuring assay validity and inter-study data comparability.

Androgen Biosynthesis Pathway Tool Compound

In studies utilizing siRNA or CRISPR-Cas9 to silence 17β-HSD3 expression, SCH-451659 can serve as a critical pharmacological validation tool. Demonstrating that the potent inhibitor phenocopies the effect of genetic knockdown (e.g., reduced testosterone production, impaired cell proliferation) strengthens the conclusion that observed phenotypes are specifically due to loss of 17β-HSD3 function [2].

Application

Selection Property

Validation Focus

Prostate cancer xenograft model studies

Literature-supported benchmark comparator

In vivo model-response endpoint context

17β-HSD2 selectivity screening

Defined off-target inhibition profile

Assay calibration and selectivity benchmarking

Androgen biosynthesis pathway studies

Non-steroidal 17β-HSD3 inhibitor

Cleaner pathway interrogation (no steroidal effects)

Enzymatic assay protocol development

Well-defined commercial identity

Method standardization and lot reproducibility

• [1] Day JM, Foster PA, Tutill HJ, et al. STX2171, a 17β-hydroxysteroid dehydrogenase type 3 inhibitor, is efficacious in vivo in a novel hormone-dependent prostate cancer model. Endocr Relat Cancer. 2013;20(1):53-64. View Source
• [2] Vicker N, Bailey HV, Day JM, et al. Substituted Aryl Benzylamines as Potent and Selective Inhibitors of 17β-Hydroxysteroid Dehydrogenase Type 3. Molecules. 2021;26(23):7166. View Source